![molecular formula C20H18FN3OS B2579255 N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide CAS No. 450343-96-1](/img/structure/B2579255.png)
N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound includes a dihydrothieno[3,4-c]pyrazol ring attached to a 2,3-dimethylphenyl group and a 3-fluorobenzamide group. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The molecular weight of N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide is 391.53. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Novel Synthesis and Characterization
Researchers have developed various synthetic pathways and characterized novel compounds related to N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide, exploring their potential applications in scientific research. For example, the synthesis of novel pyrazoline derivatives and their potential as fluorescent chemosensors for metal ion detection, particularly for Fe3+, have been investigated, demonstrating the compound's role in enhancing the understanding of metal ion interactions in biological systems (Khan, 2020). Similarly, the synthesis and structural characterization of isostructural compounds with potential applications in molecular sensing and fluorescence have been reported, showcasing the versatility of these compounds in chemical sensing and imaging applications (Kariuki, B. F. Abdel-Wahab, & G. El‐Hiti, 2021).
Anticancer Activity
Compounds structurally related to this compound have shown promise in anticancer research. Studies have revealed the synthesis and evaluation of such compounds for their cytotoxicity against various cancer cell lines, suggesting their potential as novel anticancer agents. The exploration of these compounds includes the investigation of their mechanisms of action and efficacy in inhibiting cancer cell growth, offering insights into new therapeutic strategies (Hammam et al., 2005).
Fluorescence Sensing and Imaging
The development of heteroleptic cyclometalated iridium(III) complexes displaying blue phosphorescence at room temperature represents another avenue of research related to the structural family of this compound. These studies focus on the synthesis and characterization of complexes for potential applications in organic light-emitting diodes (OLEDs) and bioimaging, highlighting the compound's role in advancing materials science and photonic technologies (Yang et al., 2005).
properties
IUPAC Name |
N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3OS/c1-12-5-3-8-18(13(12)2)24-19(16-10-26-11-17(16)23-24)22-20(25)14-6-4-7-15(21)9-14/h3-9H,10-11H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCLPADGFCQJZOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC=C4)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.